N-(2,4-difluorophenyl)-2-((6-(4-fluorobenzyl)-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[6-[(4-fluorophenyl)methyl]-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C25H17F3N4O3S2/c26-16-7-5-15(6-8-16)13-32-21-4-2-1-3-18(21)24-22(37(32,34)35)12-29-25(31-24)36-14-23(33)30-20-10-9-17(27)11-19(20)28/h1-12H,13-14H2,(H,30,33)
• InChI Key: WARUUKHKIGUGOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=NC(=NC=C3S(=O)(=O)N2CC4=CC=C(C=C4)F)SCC(=O)NC5=C(C=C(C=C5)F)F
• Molecular Formula: C25H17F3N4O3S2
• Molecular Weight: 542.6 g/mol

Description

N-(2,4-difluorophenyl)-2-((6-(4-fluorobenzyl)-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H17F3N4O3S2 and its molecular weight is 542.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Antibacterial and Antifungal Activity : A study on novel benzothiazole pyrimidine derivatives showcased their synthesis and evaluation for in vitro antibacterial and antifungal activities against various pathogens. These compounds demonstrated significant biological activity, highlighting the potential utility of similar chemical structures in developing new antimicrobial agents (Maddila et al., 2016).

• Anticancer Activities : Research on thiazolyl N-benzyl-substituted acetamide derivatives revealed their synthesis, Src kinase inhibitory, and anticancer activities. This study underscores the importance of structural modification in enhancing biological activities, with certain derivatives showing promising results against various cancer cell lines (Fallah-Tafti et al., 2011).

• Spectroscopic and Quantum Mechanical Studies : Investigations into bioactive benzothiazolinone acetamide analogs encompassed spectroscopic analyses, quantum mechanical studies, and evaluations of their potential as photosensitizers in dye-sensitized solar cells (DSSCs). This research illustrates the multifaceted applications of these compounds, extending beyond pharmaceuticals to include renewable energy technologies (Mary et al., 2020).

• Ligand-Protein Interactions : The binding interactions of certain benzothiazolinone acetamide analogs with cyclooxygenase 1 (COX1) were explored through molecular docking studies. This approach aids in understanding the molecular basis of their biological activities and potential therapeutic applications (Mary et al., 2020).